Cas no 2229020-30-6 (1-2-(thian-3-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(thian-3-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229020-30-6
• MF: C₁₁H₂₁NS
• MW: 199.356141805649
• CID: 6519385
• PubChem ID: 165692927
• Update Time: 2025-07-09

1-2-(thian-3-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(thian-3-yl)propan-2-ylcyclopropan-1-amine
• EN300-1728769
• 2229020-30-6
• 1-[2-(thian-3-yl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C11H21NS/c1-10(2,11(12)5-6-11)9-4-3-7-13-8-9/h9H,3-8,12H2,1-2H3
• InChI Key： HNYGGQLRLFIDOB-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 199.13947085g/mol
• Monoisotopic Mass: 199.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-2-(thian-3-yl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(thian-3-yl)propan-2-ylcyclopropan-1-amine (CAS No: 2229020-30-6)

1-2-(thian-3-yl)propan-2-ylcyclopropan-1-amine (CAS No: 2229020-30-6) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its promising pharmacological properties. This compound belongs to a class of heterocyclic amines, characterized by a cyclopropane ring fused with a thiazole moiety, which is known for its ability to modulate various biological pathways. The presence of the propan-2-yl side chain further enhances its potential as a scaffold for drug discovery, offering versatility in molecular interactions.

The chemical structure of 1-2-(thian-3-yl)propan-2-ylcyclopropan-1-amine features a cyclopropane ring connected to a thiazole ring via an amine linkage, with the propan-2-yl group attached to the second carbon of the thiazole ring. This arrangement creates a rigid framework that can be exploited to optimize binding affinity and selectivity in target proteins. The thiazole moiety is particularly noteworthy, as it is a well-documented pharmacophore in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 1-2-(thian-3-yl)propan-2-ylcyclopropan-1-amine with various biological targets. Studies have shown that this compound can interact with enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The cyclopropane ring, in particular, has been identified as a key structural element that enhances binding affinity by inducing conformational constraints in the protein target.

In the context of drug development, the synthesis of 1-(thianaphthyl)-4-(pyridin-N'-yl)-5H-dibenzo[b,d]furan, another derivative of the thiazole scaffold, has provided valuable insights into the pharmacological properties of related compounds. Research indicates that such derivatives exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical mediators of inflammation. The structural motif of 1-(thianaphthyl)-4-(pyridin-N'-yl)-5H-dibenzo[b,d]furan has been further optimized to improve solubility and bioavailability, demonstrating the importance of structural tailoring in drug design.

The synthesis of 1-(thianaphthyl)-4-(pyridin-N'-yl)-5H-dibenzo[b,d]furan involves multi-step organic transformations, including cyclization reactions and functional group interconversions. The use of transition metal catalysts has been particularly effective in facilitating these reactions, leading to high yields and enantioselectivity. Advances in green chemistry principles have also been incorporated into these synthetic routes, minimizing waste and improving sustainability.

The pharmacological evaluation of 1-(thianaphthyl)-4-(pyridin-N'-yl)-5H-dibenzo[b,d]furan has revealed its potential as an anti-inflammatory agent. In preclinical studies, this compound has demonstrated significant reduction in inflammatory markers in animal models of arthritis and colitis. The mechanism of action appears to involve inhibition of pro-inflammatory cytokine production and modulation of immune cell function. These findings have prompted further investigation into the therapeutic potential of related derivatives.

The structural diversity inherent in compounds like 1-(thianaphthyl)-4-(pyridin-N'-yl)-5H-dibenzo[b,d]furan makes them valuable tools for exploring new drug targets. By systematically modifying the core scaffold, researchers can identify novel bioactive molecules with improved pharmacokinetic profiles. The integration of high-throughput screening technologies has accelerated this process, allowing for rapid identification of lead compounds.

Future directions in the study of 1-(thianaphthyl)-4-(pyridin-N'-yl)-5H-dibenzo[b,d]furan and related derivatives include exploring their efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies suggest that these compounds may modulate cholinergic pathways and inhibit aggregation of amyloid-beta peptides, key pathological features of these diseases. Additionally, investigating their interactions with other disease-relevant targets could uncover new therapeutic applications.

The development of novel synthetic methodologies for constructing complex heterocyclic frameworks remains a critical challenge in medicinal chemistry. However, recent innovations in catalytic systems and flow chemistry have made it possible to access previously inaccessible scaffolds more efficiently. These advancements are expected to further enhance the library of bioactive molecules derived from thiazole-based structures.

In conclusion,1-(thianaphthyl)-4-(pyridin-N'-yl)-5H-dibenzo[b,d]furan represents a promising class of compounds with significant therapeutic potential. Its structural features and pharmacological properties make it an attractive candidate for further development into novel drugs targeting inflammation and neurodegenerative diseases. As research continues to uncover new biological functions associated with thiazole derivatives,this compound will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.